Cas no 301688-78-8 (4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid)

• Product Name: 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid
• CAS No: 301688-78-8
• MF: C₁₇H₁₇NO₃S₂
• MW: 347.451781988144
• CID: 5214211
• Update Time: 2025-08-04

4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

• Inchi： 1S/C17H17NO3S2/c1-12(10-13-6-3-2-4-7-13)11-14-16(21)18(17(22)23-14)9-5-8-15(19)20/h2-4,6-7,10-11H,5,8-9H2,1H3,(H,19,20)
• InChI Key： CEKGMWZDBWCZMS-UHFFFAOYSA-N
• SMILES： S1C(=CC(C)=CC2=CC=CC=C2)C(=O)N(CCCC(O)=O)C1=S

Additional information on 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

Professional Introduction to Compound with CAS No. 301688-78-8 and Product Name: 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid

The compound with the CAS number 301688-78-8 and the product name 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid represents a significant advancement in the field of chemical biology and pharmaceutical research. This compound, characterized by its intricate molecular structure, has garnered attention for its potential applications in drug discovery and therapeutic development. The presence of multiple functional groups, including an allylidene moiety and a thioxothiazolidine ring, makes it a versatile scaffold for further chemical modifications and biological evaluations.

Recent studies have highlighted the importance of heterocyclic compounds in medicinal chemistry due to their diverse biological activities. The thioxothiazolidine core in this compound is particularly noteworthy, as it has been shown to exhibit properties that are conducive to interactions with biological targets. This structural motif is known to contribute to the stability and bioavailability of molecules, making it an attractive component for drug design. The allylidene group, on the other hand, introduces reactivity that can be exploited for further derivatization, allowing researchers to fine-tune the compound's properties for specific applications.

The butanoic acid moiety at the terminal position of the molecule adds another layer of functionality, providing a site for potential conjugation with other bioactive molecules or for further chemical transformations. This feature is particularly relevant in the context of prodrug development, where such structural elements can enhance solubility or target specificity. The overall architecture of the compound suggests a balance between structural complexity and functional utility, which is often sought after in high-throughput screening programs aimed at identifying novel therapeutic agents.

In the realm of academic research, this compound has been explored for its potential role in modulating biological pathways associated with inflammation and oxidative stress. Preliminary in vitro studies have indicated that derivatives of this class may exhibit anti-inflammatory properties by interacting with key signaling molecules. The (Z)-configuration of the double bond in the allylidene group is particularly interesting, as it has been linked to enhanced binding affinity in certain protein targets. This stereochemical feature is often a critical determinant of a molecule's biological activity and is carefully considered during lead optimization.

The E)-configuration of the second double bond further contributes to the compound's unique electronic properties, influencing its interactions with biological systems. These geometric arrangements are not arbitrary; they are the result of extensive molecular modeling studies aimed at predicting how the compound will behave in a biological environment. Such computational approaches have become indispensable in modern drug discovery, allowing researchers to rapidly screen large libraries of compounds and identify those with the highest potential for therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as a building block for more complex molecules. The combination of a thioxothiazolidine ring with an allylidene group provides a rich platform for synthetic chemists to explore new chemical reactions and transformations. For instance, cross-coupling reactions can be employed to introduce additional functional groups at strategic positions within the molecule, thereby expanding its pharmacological profile. Such synthetic versatility is crucial for developing novel drug candidates that can address unmet medical needs.

Recent advances in synthetic methodologies have also enabled the preparation of enantiomerically pure forms of this compound, which is essential for evaluating stereoselective interactions with biological targets. The ability to produce specific enantiomers has revolutionized drug development, as it allows researchers to isolate and study individual stereoisomers separately. This approach has led to the discovery of several drugs that are enantiomerically pure and thus exhibit improved safety profiles compared to their racemic counterparts.

The pharmaceutical industry has shown particular interest in thioxothiazolidine derivatives due to their reported bioactivity across multiple therapeutic areas. For example, some members of this chemical class have demonstrated promise as kinase inhibitors, which are critical targets in oncology research. The structural features present in our compound suggest that it may share similar inhibitory properties, making it a valuable candidate for further investigation in this field. Additionally, thioxothiazolidines have been explored for their potential antimicrobial effects, which could be relevant in addressing rising antibiotic resistance issues.

In conclusion, the compound with CAS number 301688-78-8 and product name 4-((Z)-5-((E)-2-methyl-3-phenylallylidene)-4-oxo-2-thioxothiazolidin-3-yl)butanoic acid represents a promising entry point for exploring new therapeutic modalities. Its unique structural features, including the thioxothiazolidine core, allylidene group, and butanoic acid moiety, make it a versatile scaffold for further chemical and biological investigations. As research continues to uncover new applications for heterocyclic compounds like this one, it is likely that we will see additional derivatives enter clinical development pipelines, offering hope for treating a wide range of diseases.